Cas no 2193067-41-1 (1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione)

• Product name: 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione
• CAS No: 2193067-41-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5961956
• PubChem ID: 165840549

1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione
• 2193067-41-1
• EN300-1693361
• 1-[(3-methyl-3H-diazirin-3-yl)methyl]pyrrolidine-2,5-dione

• Inchi： 1S/C7H9N3O2/c1-7(8-9-7)4-10-5(11)2-3-6(10)12/h2-4H2,1H3
• InChI Key： KXFOGMFEWNKPEY-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC1(C)N=N1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų
• XLogP3: -0.6

Additional information on 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione

Comprehensive Overview of 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione (CAS No. 2193067-41-1)

The compound 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione (CAS No. 2193067-41-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and biochemical research. Its unique structural features, including the diazirine and pyrrolidine-2,5-dione moieties, make it a valuable tool for photoaffinity labeling and crosslinking studies. Researchers are increasingly exploring its potential in drug discovery, particularly in the identification of protein-ligand interactions and the development of targeted therapies.

In recent years, the demand for advanced photoaffinity probes has surged, driven by the need for more precise and efficient methods to study biomolecular interactions. 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione stands out due to its ability to form covalent bonds with target molecules upon UV irradiation, a property that is critical for mapping binding sites and understanding molecular mechanisms. This compound is particularly relevant in the context of proteomics and chemical biology, where it aids in the elucidation of complex biological pathways.

The synthesis and application of 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione have been the subject of numerous scientific publications. Its diazirine group, a three-membered ring containing two nitrogen atoms, is known for its stability and reactivity under controlled conditions. This makes the compound an ideal candidate for bioconjugation and molecular imaging applications. Additionally, the pyrrolidine-2,5-dione moiety contributes to its versatility, enabling further functionalization and integration into larger molecular frameworks.

One of the most pressing questions in the scientific community today is how to improve the specificity and efficiency of photoaffinity labeling techniques. 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione addresses this challenge by offering a balance between stability and reactivity, ensuring minimal background noise and high signal-to-noise ratios in experimental setups. This is particularly important in high-throughput screening and drug development, where accuracy and reproducibility are paramount.

The compound's potential extends beyond traditional research applications. With the rise of AI-driven drug discovery and computational chemistry, there is growing interest in leveraging its properties to validate in silico predictions. For instance, 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione can be used to confirm the binding poses of small molecules predicted by molecular docking simulations, bridging the gap between theoretical models and experimental evidence.

Another area of interest is the compound's role in biomarker discovery. By enabling the covalent capture of low-abundance proteins and metabolites, it facilitates the identification of novel biomarkers for diseases such as cancer and neurodegenerative disorders. This aligns with the broader trend toward personalized medicine, where understanding individual molecular profiles is key to developing tailored therapeutic strategies.

In summary, 1-(3-methyl-3H-diazirin-3-yl)methylpyrrolidine-2,5-dione (CAS No. 2193067-41-1) is a multifaceted compound with wide-ranging applications in modern scientific research. Its unique chemical properties and compatibility with cutting-edge technologies make it an indispensable tool for advancing our understanding of biological systems. As the fields of chemical biology and drug discovery continue to evolve, this compound is poised to play an increasingly pivotal role in shaping the future of biomedical science.